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2-aminoanthraquinones
2-Aminoanthraquinone is a versatile organic compound that serves as an important intermediate in the synthesis of various dyes, pharmaceuticals, and other chemical products. This compound features a planar aromatic structure with a nitrogen atom attached at the 2-position on anthraquinone, which confers unique properties such as excellent solubility and reactivity.
In dye manufacturing, 2-aminoanthraquinones are widely used due to their ability to form stable azo bonds upon coupling with other chromophores. This results in dyes with enhanced color intensity, lightfastness, and washing resistance. Additionally, these compounds play a crucial role in the production of anthraquinone-based pigments, which find applications in printing inks, textiles, and plastics.
In the pharmaceutical industry, 2-aminoanthraquinones are utilized as precursors for the synthesis of analgesic and antipyretic drugs. Their structural features enable them to serve as intermediates in various chemical reactions, facilitating the development of novel medicinal agents with improved efficacy and reduced side effects.
Overall, 2-aminoanthraquinone is a valuable reagent that offers diverse applications across multiple industries, driven by its unique chemical properties and functional groups.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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Exploring the Potential of 2-Methyl-1H-imidazole in BiopharmaceuticalsExploring the Potential of 2-Methyl-1H-imidazole in Biopharmaceuticals Introduction 2-Methyl-1H-imidazole is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and biopharmaceuticals. This molecule, characterized by its five-membered ring containing two nitrogen atoms and a methyl group at position 2, serves as a versatile scaffold for drug...
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AKT inhibitor IV Cas No: 681281-88-9 -
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